Cas no 121951-52-8 (1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1))

• Product Name: 1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1)
• CAS No: 121951-52-8
• MF: C₁₃H₃₂NO₄P
• MW: 297.371245384216
• CID: 1213440
• PubChem ID: 71339966
• Update Time: 2025-04-20

1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1)
• dihydrogen phosphate,triethyl(heptyl)azanium
• 121951-52-8
• DTXSID20767269
• N,N,N-Triethylheptan-1-aminium dihydrogen phosphate

• Inchi： 1S/C13H30N.H3O4P/c1-5-9-10-11-12-13-14(6-2,7-3)8-4;1-5(2,3)4/h5-13H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： ZXZHWGKTVMBTAJ-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(O)O.[N+](CC)(CC)(CC)CCCCCCC

Computed Properties

• Exact Mass: 297.20706
• Monoisotopic Mass: 297.20689550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.59